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3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%

Name: 3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%
Brand: Smolecule
SKU: S6697038
Rating: 5 (8 reviews)

Catalog No.

S6697038

CAS No.

1261893-51-9

M.F

C17H16N2O3

M. Wt

296.32 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benz...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future directions
13. Specification
14. Others

General Information

CAS Number

1261893-51-9

Product Name

3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%

IUPAC Name

3-amino-5-[3-(cyclopropylcarbamoyl)phenyl]benzoic acid

Molecular Formula

C17H16N2O3

Molecular Weight

296.32 g/mol

InChI

InChI=1S/C17H16N2O3/c18-14-8-12(7-13(9-14)17(21)22)10-2-1-3-11(6-10)16(20)19-15-4-5-15/h1-3,6-9,15H,4-5,18H2,(H,19,20)(H,21,22)

InChI Key

JCJOGAPBTICOOF-UHFFFAOYSA-N

SMILES

C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)N)C(=O)O

Canonical SMILES

C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)N)C(=O)O

CPAC is a chemical compound composed of an aminobenzoic acid, which is a derivative of benzoic acid. The molecule contains a carboxylic acid, an amino group, and a carbonyl group attached to a cyclopropyl ring. CPAC is known for its anti-inflammatory, analgesic, and cancer-fighting properties, which make it a promising candidate for drug development.

Physical and Chemical Properties

CPAC is a white crystalline powder with a melting point of 248-249°C. It is insoluble in water but soluble in dimethyl sulfoxide (DMSO), ethanol, and acetone. The compound has a molecular weight of 342.36 g/mol and a chemical formula of C19H18N2O3. CPAC has a chiral center, which means it exists in two enantiomeric forms.

Synthesis and Characterization

CPAC is synthesized through a multi-step reaction that involves the reduction of 3-nitrobenzoic acid to 3-aminobenzoic acid, followed by the reaction of the latter with cyclopropyl isocyanate. The resulting compound is then purified through recrystallization to obtain CPAC with a purity of 95%. The structure and purity of CPAC can be characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry, and infrared (IR) spectroscopy.

Analytical Methods

Several analytical methods have been developed to determine the purity and structure of CPAC. NMR spectroscopy is one of the most commonly used techniques for determining the chemical structure and chirality of CPAC. Mass spectrometry is another technique used to determine the molecular weight and purity of CPAC. IR spectroscopy is used to determine the functional groups present in the compound.

Biological Properties

CPAC is known for its anti-inflammatory and analgesic properties, which make it a potential candidate for drug development. It has been found to inhibit the production of inflammatory mediators such as cyclooxygenase-2 (COX-2) and prostaglandin E2 (PGE2) in vitro and in vivo. CPAC has also been found to have anticancer properties, as it can induce apoptosis in cancer cells and inhibit their proliferation. Additionally, CPAC has been found to have a protective effect on bone density in animal models of osteoporosis.

Toxicity and Safety in Scientific Experiments

Several toxicity tests have been conducted to determine the safety of CPAC in scientific experiments. These tests have shown that CPAC is relatively safe and well-tolerated. However, at high doses, CPAC can cause liver and kidney toxicity. The compound has also been found to have low acute toxicity, with an LD50 (median lethal dose) of greater than 5000 mg/kg in rats.

Applications in Scientific Experiments

CPAC has several applications in scientific experiments. It can be used as a potential drug candidate for the treatment of inflammatory diseases, cancer, and osteoporosis. It can also be used as a tool for studying the structure-activity relationship (SAR) of aminobenzoic acid derivatives. The compound can also be used as a probe to investigate the function of cyclopropyl isocyanates in organic synthesis.

Current State of Research

CPAC is still in its early stages of research, and much remains to be explored. Few studies have investigated the SAR of CPAC and its derivatives, and no clinical trials have been conducted to evaluate its efficacy and safety in humans. However, several preclinical studies have demonstrated the potential of CPAC in the treatment of inflammatory diseases, cancer, and osteoporosis.

Potential Implications in Various Fields of Research and Industry

CPAC has the potential to be used in various fields of research and industry. In the pharmaceutical industry, CPAC can be used as a drug candidate for the treatment of inflammatory diseases, cancer, and osteoporosis. In addition, CPAC can be used as a tool for drug discovery and development. In the chemical industry, CPAC can be used to synthesize other derivatives of aminobenzoic acid and cyclopropyl isocyanates.

Limitations and Future Directions

Despite its promising properties, CPAC has some limitations that need to be addressed. One of the limitations is its low solubility in water, which may limit its bioavailability. Another limitation is its potential toxicity at high doses, which may limit its use as a drug candidate. In addition, more studies are needed to fully understand the SAR of CPAC and its derivatives.

Future directions

for CPAC research include investigating its potential as a drug candidate for other diseases such as diabetes and Alzheimer's disease. Other potential directions include developing new synthetic routes to improve the yield and purity of CPAC and its derivatives, as well as investigating its potential as a nanocarrier for targeted drug delivery. Furthermore, more studies are needed to fully understand the mechanism of action of CPAC and its derivatives, as well as their pharmacokinetics and pharmacodynamics in vivo.
In conclusion, CPAC is a promising compound with anti-inflammatory, analgesic, and anticancer properties. Its potential applications in drug development, chemical synthesis, and scientific research make it a widely studied compound. Despite its promising properties, CPAC still has limitations that need to be addressed. Future research should focus on addressing these limitations, exploring new potential applications, and fully understanding the mechanism of action of CPAC and its derivatives.